2-(benzylthio)-N-(2,6-difluorophenyl)propanamide

• IUPAC Name: 2-benzylsulfanyl-N-(2,6-difluorophenyl)propanamide
• InChI: InChI=1S/C16H15F2NOS/c1-11(21-10-12-6-3-2-4-7-12)16(20)19-15-13(17)8-5-9-14(15)18/h2-9,11H,10H2,1H3,(H,19,20)
• InChI Key: INCMHLTWPPVDTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC=C1F)F)SCC2=CC=CC=C2
• Molecular Formula: C16H15F2NOS
• Molecular Weight: 307.4 g/mol

Description

2-(Benzylthio)-N-(2,6-difluorophenyl)propanamide, also known as BTDP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTDP is a propanamide derivative that contains a benzylthio group and two fluorine atoms attached to the phenyl ring. This compound is known for its unique structural properties and has been synthesized using different methods.

Scientific Research Applications

2-(benzylthio)-N-(2,6-difluorophenyl)propanamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide has been shown to possess antifungal activity against Candida albicans, making it a potential candidate for developing new antifungal agents. 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide has also been studied for its potential use as a fluorescent probe for detecting cysteine in biological systems.
In drug discovery, 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide has been used as a starting material for synthesizing new compounds with potential therapeutic applications. For example, 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide has been used as a building block for developing new inhibitors of the enzyme acetylcholinesterase, which is involved in the pathophysiology of Alzheimer's disease.
In material science, 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide has been used as a monomer for synthesizing new polymers with unique properties. For example, 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide has been used as a monomer for synthesizing poly(amide-imide)s that exhibit high thermal stability and excellent mechanical properties.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide is not fully understood, but it is believed to be related to its structural properties. 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide contains a benzylthio group, which is known to be a good leaving group in organic chemistry. This group can undergo nucleophilic substitution reactions, which may be responsible for its antifungal activity against Candida albicans. 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide also contains two fluorine atoms attached to the phenyl ring, which may contribute to its bioactivity by enhancing its lipophilicity and membrane permeability.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide have not been extensively studied. However, some studies have reported that 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide can inhibit the growth of Candida albicans, suggesting that it may have antifungal activity. 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide has also been shown to be non-cytotoxic to human cells at concentrations up to 100 μM, indicating that it may have low toxicity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide in lab experiments is its unique structural properties, which may make it useful for synthesizing new compounds with potential therapeutic applications. Another advantage is its potential antifungal activity, which may be useful for developing new antifungal agents. However, one limitation of using 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide in lab experiments is its limited availability, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide. One direction is to study its mechanism of action in more detail, which may provide insights into its potential therapeutic applications. Another direction is to synthesize new compounds based on the structure of 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide and evaluate their biological activity. Additionally, more studies are needed to evaluate the toxicity of 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide and its derivatives to human cells. Finally, 2-(benzylthio)-N-(2,6-difluorophenyl)propanamide may be useful as a starting material for synthesizing new materials with unique properties, such as polymers with high thermal stability and excellent mechanical properties.